N-(2H-1,3-benzodioxol-5-yl)-2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H19N3O4S2/c1-4-7-23-19(25)17-11(2)12(3)29-18(17)22-20(23)28-9-16(24)21-13-5-6-14-15(8-13)27-10-26-14/h4-6,8H,1,7,9-10H2,2-3H3,(H,21,24)
• InChI Key: DHKFAJKIOAOUJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=CC4=C(C=C3)OCO4)CC=C)C
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H19N3O4S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

N-(2H-1,3-benzodioxol-5-yl)-2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide and its derivatives have been explored for their antimicrobial properties. Studies reveal that these compounds exhibit significant activity against various bacterial strains, including Gram-positive and Gram-negative bacteria, as well as against fungal strains like Candida albicans. For instance, one study reported that a related compound showed activity towards S. aureus and B. subtilis, among others (Attia et al., 2014).

Antitumor Activity

Compounds within this chemical family have been investigated for their potential antitumor activities. Some derivatives have displayed potent anticancer activity, comparable to established chemotherapeutics, on various human cancer cell lines. This includes efficacy against breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines (Hafez & El-Gazzar, 2017).

Structural Analysis and Crystallography

Crystallographic studies of these compounds and their derivatives provide valuable insights into their molecular structure, which is crucial for understanding their biological activities. The analysis of the crystal structures helps in determining the conformation and molecular interactions, essential for drug design and development (Subasri et al., 2016).

Synthesis and Chemical Properties

The synthesis and chemical characterization of these compounds are essential for exploring their potential applications. Researchers have developed various methods for synthesizing these complex molecules, studying their chemical properties, and analyzing their stability and reactivity. This research lays the groundwork for potential pharmaceutical applications (Yu et al., 2014).